Cas no 58497-00-0 (Pregna-1,4-diene-3,20-dione,6,9-difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-21-(1-oxopropoxy)-,(6a,11b,16a)-)

• Product Name: Pregna-1,4-diene-3,20-dione,6,9-difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-21-(1-oxopropoxy)-,(6a,11b,16a)-
• CAS No: 58497-00-0
• MF: C₂₇H₃₄F₂O₇
• MW: 508.55147600174
• CID: 368017
• PubChem ID: 9806281
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,6,9-difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-21-(1-oxopropoxy)-,(6a,11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,6,9-difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-21-(1-oxopropoxy)-,(6a,11b,16a)-
• 6alpha,9-difluoro-11beta-hydroxy-16alpha,17-[isopropylidenebis(oxy)]pregna-1,4-diene-3,20-dione 21-propionate
• Procinonide
• RS-2362
• 6alpha,9-Difluoro-11beta,16alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione cyclic 16,17-acetal with acetone, 21-propionate
• PROCINONIDE [MART.]
• CHEMBL2106554
• Procinonide [USAN:INN]
• PREGNA-1,4-DIENE-3,20-DIONE, 6,9-DIFLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-21-(1-OXOPROPOXY)-, (6.ALPHA.,11.BETA.,16.ALPHA)-
• Procinonida [INN-Spanish]
• Procinonida
• PROCINONIDE [WHO-DD]
• DTXSID501024163
• 6alpha,9-Difluoro-11beta-hydroxy-16alpha,17-(isopropylidenebis(oxy))pregna-1,4-diene-3,20-dione 21-propionate
• EINECS 261-289-9
• PROCINONIDE [INN]
• SCHEMBL8410
• Procinonidum
• Q27275923
• Fluocinolone acetonide 21-propionate
• UNII-D04S7VLM8Q
• [2-[(1S,2S,4R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoethyl] propanoate
• PROCINONIDE [USAN]
• 58497-00-0
• D05616
• Procinonide (USAN/INN)
• Procinonidum [INN-Latin]
• Pregna-1,4-diene-3,20-dione, 6,9-difluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-21-(1-oxopropoxy)-, (6alpha,11beta,16alpha)-
• D04S7VLM8Q

• Inchi： 1S/C27H34F2O7/c1-6-22(33)34-13-20(32)27-21(35-23(2,3)36-27)11-15-16-10-18(28)17-9-14(30)7-8-24(17,4)26(16,29)19(31)12-25(15,27)5/h7-9,15-16,18-19,21,31H,6,10-13H2,1-5H3/t15-,16-,18-,19-,21+,24-,25-,26-,27+/m0/s1
• InChI Key： UBOIMZIXNXGQOH-RTWVSBIPSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H]3[C@](C(COC(CC)=O)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)F)=O)C

Computed Properties

• Exact Mass: 508.22700
• Monoisotopic Mass: 508.227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 99.1A^2

Experimental Properties

• Density: 1.32
• Boiling Point: 600.6°Cat760mmHg
• Flash Point: 317°C
• Refractive Index: 1.557
• PSA: 99.13000
• LogP: 3.32770